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Compound of Interest

Compound Name: beta-Endosulfan

CAS No.: 33213-65-9

Cat. No.: B125223

Get Quote

An In-depth Technical Guide to the Physicochemical Properties of beta-Endosulfan

Introduction
Endosulfan, a legacy organochlorine insecticide and acaricide, has been a subject of intense

scientific and regulatory scrutiny due to its significant environmental persistence, potential for

bioaccumulation, and notable toxicity. Commercially, endosulfan was produced as a technical

mixture of two diastereoisomers, alpha (α)-endosulfan and beta (β)-endosulfan, typically in a

7:3 ratio, respectively. While both isomers contribute to the compound's insecticidal activity,

they exhibit distinct physicochemical properties that profoundly influence their environmental

fate, degradation pathways, and toxicological profiles.

This technical guide focuses specifically on beta-endosulfan, providing researchers,

environmental scientists, and toxicology professionals with a detailed examination of its core

physicochemical characteristics. Understanding these properties is paramount for predicting its

environmental transport, designing effective analytical and remediation strategies, and

elucidating its mechanism of action at a molecular level. The beta-isomer is of particular

interest as it is generally more persistent in certain environmental compartments than its alpha

counterpart, although it can also be more susceptible to specific degradation processes like
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hydrolysis. This document synthesizes data from authoritative sources to present a

comprehensive and actionable resource for the scientific community.

Core Physicochemical Properties of beta-
Endosulfan
The intrinsic properties of a chemical compound dictate its behavior in both biological and

environmental systems. For beta-endosulfan, its high molecular weight, chlorinated structure,

and cyclic sulfite ester functional group are key determinants of its characteristics.

Data Summary
A compilation of the critical physicochemical parameters for beta-endosulfan is presented

below. These values, sourced from peer-reviewed literature and regulatory databases, provide

a quantitative foundation for understanding its behavior.
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Property Value Source(s)
Implication for
Research &
Development

Appearance
Brown or colorless

crystalline solid

Essential for physical

identification and

handling in a

laboratory setting.

Melting Point 208-210 °C

High melting point

indicates a stable

solid state at ambient

temperatures.

Boiling Point
Decomposes upon

heating

Thermal analysis

(e.g., TGA) is more

appropriate than

distillation for

characterization.

Molecular Weight 406.95 g/mol

A relatively large

molecule, influencing

diffusion and transport

properties.

Density ~1.745 g/cm³

Denser than water,

suggesting it will sink

in aqueous

environments if not

dissolved or

suspended.

Water Solubility
0.15 - 0.45 mg/L (at

~20-22°C)

Very low solubility

limits its concentration

in aquatic systems but

favors partitioning to

organic phases.

Vapor Pressure 7.2 x 10⁻⁷ mmHg (9.6

x 10⁻⁵ Pa) at 25°C

Extremely low

volatility reduces

evaporation from soil
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and water surfaces

compared to the

alpha-isomer.

Log Kₒw 3.83 - 4.8

High octanol-water

partition coefficient

indicates strong

lipophilicity and a high

potential for

bioaccumulation in

fatty tissues.

Henry's Law Constant ~1.48 Pa m³/mol

Indicates moderate

potential to volatilize

from water,

contributing to

atmospheric transport.

Causality and Scientific Insights
Solubility and Lipophilicity (Log Kₒw): The very low water solubility and high Log Kₒw are

direct consequences of beta-endosulfan's extensive chlorination and largely nonpolar

hydrocarbon framework. This dual characteristic is a primary driver of its environmental

behavior. It dictates that the compound will preferentially partition from water into soil organic

matter, sediments, and the lipid-rich tissues of living organisms. For drug development

professionals, this high lipophilicity is a red flag for potential bioaccumulation and challenges

in formulation and delivery if such a scaffold were ever considered.

Vapor Pressure and Environmental Transport: While the vapor pressure of beta-endosulfan
is low, it is sufficient for the molecule to enter the atmosphere, particularly from soil and plant

surfaces. This property, combined with its chemical persistence, makes it susceptible to long-

range environmental transport, explaining its detection in remote ecosystems like the Arctic,

far from its points of application. The beta-isomer is notably less volatile than the alpha-

isomer, which is a key differentiator in their initial dissipation rates post-application.

Stability and Reactivity: The sulfite ester group is the most reactive site on the beta-
endosulfan molecule. It is susceptible to hydrolysis, which is significantly accelerated under
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alkaline conditions, leading to the formation of the less toxic endosulfan diol. Conversely, it is

more stable in acidic media. This pH-dependent degradation is a critical factor in its

persistence in different types of soil and water bodies.

Chemical Stability and Degradation Pathways
The environmental persistence of beta-endosulfan is a balance between its inherent stability

and its susceptibility to various degradation processes.

Hydrolysis: As a sulfite ester, beta-endosulfan reacts slowly with water but is rapidly

decomposed by alkali. The primary product of hydrolysis is endosulfan diol. The rate of this

reaction is highly pH-dependent, with significantly shorter half-lives in alkaline waters

compared to neutral or acidic conditions.

Photolysis: Beta-endosulfan can be degraded by ultraviolet (UV) light. The photolysis

reaction follows first-order kinetics, with a reported rate constant of 2 x 10⁻⁵ s⁻¹ under

specific laboratory conditions (λ = 254 nm). The degradation route involves the formation of

endosulfan diol, which can then be transformed into endosulfan ether.

Biodegradation: In soil and sediment, the primary degradation pathway is microbial

oxidation, which converts beta-endosulfan into endosulfan sulfate. This metabolite is of high

concern because its toxicity is similar to the parent compound, and it is generally more

persistent in the environment.

The interplay of these degradation pathways is crucial for understanding the terminal fate of

beta-endosulfan in the environment.
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Caption: Key environmental fate pathways for beta-Endosulfan.

Toxicological Profile: A Physicochemical
Perspective
Beta-endosulfan exerts its acute neurotoxicity primarily by acting as a non-competitive

antagonist of the GABA-gated chloride channel in the central nervous system. This mechanism

prevents the influx of chloride ions into neurons, counteracting the inhibitory effects of the

neurotransmitter GABA and leading to hyperexcitation and convulsions. From a

physicochemical standpoint, its ability to cross the blood-brain barrier and interact with this

neuronal receptor is facilitated by its high lipophilicity. Its persistent nature, also a function of its

chemical properties, can lead to chronic exposure and potential endocrine-disrupting effects.

Standardized Experimental Protocols
To ensure data quality and comparability, standardized methodologies are essential for

characterizing beta-endosulfan. Below are outlines of key experimental protocols.

Protocol 1: Determination of Octanol-Water Partition
Coefficient (Shake-Flask Method)
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This protocol is based on the principles of the OECD Guideline 107 for determining the Log

Kₒw, a critical parameter for assessing environmental fate.

Objective: To quantify the partitioning of beta-endosulfan between n-octanol and water.

Methodology:

Preparation of Solutions:

Prepare a stock solution of beta-endosulfan in n-octanol. The concentration should be

chosen to be environmentally relevant and detectable by the chosen analytical method.

Saturate n-octanol with water and water with n-octanol by shaking them together for 24

hours, then allowing the phases to separate. This pre-saturation is critical to prevent

volume changes during the experiment.

Partitioning:

In a centifuge tube, combine a known volume of the beta-endosulfan/octanol stock

solution with a known volume of the pre-saturated water. The volume ratio should be

adjusted based on the expected Kₒw to ensure quantifiable concentrations in both phases.

Seal the tube and shake it vigorously for a minimum of 24 hours at a constant, controlled

temperature (e.g., 25°C) to ensure equilibrium is reached.

Phase Separation:

Centrifuge the mixture at high speed to achieve a complete and clean separation of the

octanol and water phases.

Analysis:

Carefully extract an aliquot from both the n-octanol and water phases.

Determine the concentration of beta-endosulfan in each phase using a validated

analytical method, such as Gas Chromatography with Electron Capture Detection (GC-

ECD).
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Calculation:

The partition coefficient (Kₒw) is the ratio of the concentration in the octanol phase to the

concentration in the aqueous phase: Kₒw = Cₒctanol / Cₑater

The result is typically expressed as its base-10 logarithm (Log Kₒw).

Protocol 2: Workflow for Analysis in Environmental
Samples (e.g., Soil)
This workflow describes a common procedure for extracting and quantifying beta-endosulfan
from a complex matrix.

Sample Preparation Purification Analysis

1. Soil Sample
(Homogenized)

2. Solvent Extraction
(e.g., Ethyl Acetate, Sonication)

3. Column Cleanup
(e.g., Florisil or Alumina)

4. Elution
(Hexane/Acetone mixture)

5. Concentration
(Nitrogen Evaporation)

6. GC-ECD Analysis
(Quantification)

7. GC-MS Confirmation
(Identity Verification)
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Caption: Workflow for beta-Endosulfan analysis in soil samples.

Methodology Details:

Sample Collection & Preparation: Collect a representative soil sample. Air-dry, sieve, and

homogenize the sample to ensure uniformity.

Extraction: A known mass of the soil is mixed with a suitable organic solvent (e.g., ethyl

acetate or a hexane-acetone mixture). Sonication or shaking is used to facilitate the transfer

of beta-endosulfan from the soil matrix into the solvent.

Cleanup: The resulting extract contains co-extractives (lipids, pigments) that can interfere

with analysis. The extract is passed through a chromatography column packed with an

adsorbent like Florisil or alumina. These materials retain interfering compounds while

allowing beta-endosulfan to pass through with the elution solvent.
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Elution: A specific solvent mixture (e.g., hexane-ethyl acetate) is used to wash the beta-
endosulfan from the cleanup column.

Concentration: The eluate is gently evaporated under a stream of nitrogen to reduce the

volume and concentrate the analyte, thereby increasing the sensitivity of the analysis. The

residue is re-dissolved in a small, known volume of a suitable solvent (e.g., hexane).

Quantification & Confirmation: The final extract is injected into a Gas Chromatograph with an

Electron Capture Detector (GC-ECD), which is highly sensitive to halogenated compounds

like endosulfan. The identity of the compound is then confirmed by Gas Chromatography-

Mass Spectrometry (GC-MS), which provides a definitive molecular fingerprint.

Conclusion
The physicochemical properties of beta-endosulfan—notably its solid-state stability, very low

water solubility, high lipophilicity, and moderate persistence—are the fundamental drivers of its

environmental behavior and toxicological risk. Its tendency to partition into organic media leads

to its sequestration in soil and sediment and its bioaccumulation in food webs. While

degradation pathways such as hydrolysis and photolysis exist, its overall persistence,

particularly through its conversion to the stable endosulfan sulfate metabolite, warrants its

status as a significant environmental pollutant. The standardized protocols provided herein

offer a framework for the reliable and reproducible investigation of this compound, which is

essential for ongoing risk assessment, environmental monitoring, and the development of

potential remediation technologies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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